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Compound of Interest

Compound Name: Magnesium chloride tetrahydrate

Cat. No.: B12737795

Essential Safety and Handling Guide for
Magnesium Chloride Tetrahydrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Magnesium chloride tetrahydrate in a laboratory setting.
Designed for researchers, scientists, and drug development professionals, this document
outlines the necessary personal protective equipment (PPE), step-by-step handling
instructions, emergency-response workflows, and waste disposal methods to ensure a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Magnesium chloride tetrahydrate is generally considered non-hazardous; however, it can
cause mild irritation to the skin, eyes, and respiratory tract.[1] Ingestion of large amounts may
be moderately toxic.[1] Adherence to proper PPE guidelines is crucial to minimize exposure
and ensure safety.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Chemical safety goggles or glasses with side shields are required
to protect against dust particles.[2][3]
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» Skin Protection: Wear protective nitrile rubber gloves and clean, body-covering clothing such

as a lab coat or apron to prevent skin contact.[2][3]

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required.[4] If dust is generated, a NIOSH-approved dust mask or an air-

purifying respirator should be used.[1][2]

Quantitative Safety and Physical Data

The following tables summarize key quantitative data for Magnesium chloride tetrahydrate.

Table 1. Chemical and Physical Properties

Property

Value

Reference

Chemical Name

Magnesium chloride

[2]

tetrahydrate
CAS Number 22695-80-3 [2][5]
Molecular Formula ClzHsMgOa [2][5]
Molecular Weight 167.27 g/mol [2]
Appearance White crystalline solid [6]
Odor Odorless [6]

Table 2: Toxicological and Exposure Data
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Parameter

Value

Reference

Oral LD50 (Rat)

8100 mg/kg (for anhydrous
MgClz2)

[7]

Oral LD50 (Mouse)

7600 mg/kg (for anhydrous
MgClz)

[7]

Occupational Exposure Limit

(as nuisance dust)

TWA: 10 mg/m?3 (inhalable
dust)

[1]

Occupational Exposure Limit

(as nuisance dust)

TWA: 3 mg/m?3 (respirable
dust)

[1]

Standard Operating Procedures

Handling:

Ensure work is conducted in a well-ventilated area.[1]

Wear all required PPE as specified in Section 1.

Avoid actions that generate dust.[1]

Wash hands thoroughly with soap and water after handling.[2]

Do not eat, drink, or smoke in the handling area.

Storage:

» Store in a cool, dry, and well-ventilated area.[1]

o Keep containers tightly sealed, as Magnesium chloride is hygroscopic and readily absorbs

moisture.[1]

» Store away from incompatible materials such as strong oxidizing agents.[7]

Emergency and First Aid Measures
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Immediate and appropriate first aid is critical in the event of an exposure.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[1] If irritation persists, seek medical attention.[1]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[2] If irritation develops or persists, seek medical attention.[2]

 Inhalation: Move the individual to fresh air.[1] If breathing is difficult or irritation persists, seek
medical attention.[1][2]

» Ingestion: Rinse the mouth with water and drink several glasses of water to dilute the
substance.[2] Do not induce vomiting.[1] If large amounts are swallowed or symptoms
appear, seek immediate medical advice.[2]

Spill and Disposal Plan
Spill Response Workflow:

In the event of a spill, follow the workflow outlined below to ensure a safe and effective
cleanup.
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Isolate Spill Area
& Restrict Access

'

Wear Appropriate PPE:
- Goggles
- Gloves

- Dust Mask (if needed)

'

Ensure Adequate
Ventilation

Contain the Spill

Clean Up Spill:

Sweep or vacuum solid material.
Moisten slightly to prevent dust.

Place in a Labeled,

Sealed Container for Disposal

Decontaminate Spill Area
with Water

Dispose of Waste
(See Section 5.2)

End of Procedure

Click to download full resolution via product page

Workflow for handling a Magnesium chloride tetrahydrate spill.
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Disposal Plan:

Waste disposal must comply with all local, state, and federal regulations.

Small Quantities: For small amounts, dissolve the material in a large volume of water and
pour it into the sanitary sewer, if permitted by local wastewater authorities.[5]

Large Quantities: Large-scale disposal should be handled as chemical waste.[5] Place the
material in a clearly labeled, corrosion-resistant, and sealed container.[5] Arrange for
disposal with a certified hazardous waste facility.

Prohibition: Never dispose of Magnesium chloride down storm drains, in natural water
bodies, or on the soil.[5] Do not mix with incompatible chemicals, especially strong oxidizers.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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